Cas no 1361506-25-3 (Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid)

Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid is a chlorinated biphenyl derivative with a hydroxyacetic acid functional group, offering unique reactivity and structural properties for specialized chemical applications. Its polychlorinated biphenyl (PCB) core provides stability and lipophilicity, while the hydroxyacetic acid moiety enhances solubility and potential for further functionalization. This compound is of interest in research involving PCB metabolism, environmental degradation studies, or as an intermediate in synthetic organic chemistry. Its defined structure allows for precise investigations into the effects of chlorination patterns on reactivity and biological interactions. Suitable for controlled laboratory use, it requires handling under appropriate safety protocols due to its halogenated nature.
Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid structure
1361506-25-3 structure
Product Name:Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid
CAS No:1361506-25-3
MF:C14H8Cl4O3
MW:366.023520469666
CID:4992922
Update Time:2025-10-29

Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid
    • Inchi: 1S/C14H8Cl4O3/c15-7-1-2-8(13(19)14(20)21)9(5-7)6-3-10(16)12(18)11(17)4-6/h1-5,13,19H,(H,20,21)
    • InChI Key: LGKIOQQHWXVXOJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(C(=O)O)O)=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 369
  • XLogP3: 5
  • Topological Polar Surface Area: 57.5

Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011008822-250mg
Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid
1361506-25-3 97%
250mg
499.20 USD 2021-07-05
Alichem
A011008822-500mg
Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid
1361506-25-3 97%
500mg
831.30 USD 2021-07-05
Alichem
A011008822-1g
Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid
1361506-25-3 97%
1g
1,460.20 USD 2021-07-05

Additional information on Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid

Recent Advances in the Study of Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS: 1361506-25-3)

Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS: 1361506-25-3) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at understanding its biochemical properties, metabolic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on elucidating the molecular interactions of Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid with biological targets, particularly enzymes and receptors involved in oxidative stress and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain cytochrome P450 enzymes, which play a crucial role in drug metabolism. These findings suggest potential applications in modulating drug efficacy and toxicity, paving the way for further investigations into its use as an adjuvant in combination therapies.

Another area of active research involves the environmental and toxicological aspects of Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid. Given its structural similarity to polychlorinated biphenyls (PCBs), researchers have explored its biodegradability and potential accumulation in ecosystems. A recent study in Environmental Science & Technology reported that this compound undergoes relatively rapid degradation under specific conditions, reducing its environmental persistence. However, the study also highlighted the need for further research to assess its long-term ecological impact.

In the pharmaceutical domain, Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid has shown promise as a scaffold for the development of novel anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit significant activity against pro-inflammatory cytokines, such as TNF-α and IL-6. These findings underscore its potential as a lead compound for the design of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the synthesis and large-scale production of Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 publication in Organic Process Research & Development detailed a novel catalytic method that enhances the efficiency of the synthesis process, addressing some of the scalability issues previously encountered. This development is expected to facilitate further research and potential commercialization of the compound.

In conclusion, Hydroxy-(5,3',4',5'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS: 1361506-25-3) represents a compound of growing interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to anti-inflammatory therapy, highlight its versatility. However, continued research is essential to fully understand its mechanisms of action, environmental impact, and therapeutic potential. The latest studies provide a solid foundation for future explorations, offering valuable insights for researchers and industry professionals alike.

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